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Compound of Interest

Compound Name: Isonicotinaldehyde 2-pyridin

Cat. No.: B2793525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for pyridine-4-carboxaldehyde (also known as 4-

formylpyridine or isonicotinaldehyde). Understanding the chemical stability of this versatile

building block is critical for its effective use in research and the development of novel

pharmaceuticals and materials. This document summarizes key stability data, outlines potential

degradation pathways, and provides generalized protocols for stability assessment.

Core Chemical and Physical Properties
Pyridine-4-carboxaldehyde is a colorless to yellow or brown liquid, a color change that can

indicate degradation over time.[1] It is a combustible, corrosive liquid that requires careful

handling.[2]

Table 1: Physical and Chemical Properties of Pyridine-4-carboxaldehyde
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Property Value References

Molecular Formula C₆H₅NO [2]

Molecular Weight 107.11 g/mol [3]

Appearance Colorless to yellow liquid [2][4]

Melting Point -2 to -4 °C [2]

Boiling Point 77 - 78 °C @ 10 mmHg [2][3]

Density 1.137 g/mL at 20 °C [3]

Flash Point 77.8 °C [3]

Water Solubility Soluble (20 g/L at 20 °C) [5]

pKa 4.72 [4]

Stability Profile and Degradation Pathways
Pyridine-4-carboxaldehyde is considered chemically stable under standard ambient conditions

when properly stored.[6] However, it is susceptible to degradation from several factors,

including air, light, heat, and contact with incompatible materials. The primary degradation

pathways for aromatic aldehydes like pyridine-4-carboxaldehyde typically involve oxidation,

and potentially hydrolysis and photolysis, especially under forced conditions.

Oxidative Degradation: The aldehyde functional group is susceptible to oxidation. Exposure

to air or other oxidizing agents can lead to the formation of isonicotinic acid. This is a

common degradation pathway for aldehydes.

Photodegradation: The pyridine ring and the aldehyde group can absorb UV light, which may

lead to photochemical reactions and degradation.[7] Studies on other pyridine-containing

compounds have shown them to be photolabile.[8]

Thermal Degradation: Exposure to high temperatures can accelerate degradation. While

stable at recommended storage temperatures, elevated temperatures can lead to the

formation of various byproducts.
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Hydrolytic Degradation: While generally stable in neutral aqueous solutions, prolonged

exposure to strongly acidic or basic conditions could potentially lead to degradation, although

specific data for pyridine-4-carboxaldehyde is not readily available.

The following diagram illustrates the key factors that can impact the stability of pyridine-4-

carboxaldehyde.
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Caption: Factors influencing the stability of pyridine-4-carboxaldehyde.

Recommended Storage and Handling Conditions
To ensure the long-term stability and purity of pyridine-4-carboxaldehyde, it is imperative to

adhere to the following storage and handling guidelines based on information from multiple
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safety data sheets.

Table 2: Recommended Storage and Handling Conditions

Condition Recommendation Rationale References

Temperature Refrigerate at 2-8°C.

To minimize thermal

degradation and

maintain stability.

[3][5]

Atmosphere

Store under an inert

atmosphere (e.g.,

nitrogen).

Pyridine-4-

carboxaldehyde is air-

sensitive; an inert

atmosphere prevents

oxidation.

[2][9]

Light

Protect from direct

sunlight and UV

sources.

The compound is

light-sensitive and can

undergo

photodegradation.

[2][7][9]

Container

Store in a tightly

closed, original

container. Glass is

recommended.

To prevent

contamination and

exposure to air and

moisture.

[2][6][10]

Location

Store in a dry, cool,

and well-ventilated

area designated for

corrosive and

combustible liquids.

To ensure safety and

prevent accumulation

of flammable vapors.

[2][9]

Incompatibilities

Avoid contact with

strong oxidizing

agents, strong acids,

strong bases, and

strong reducing

agents.

To prevent vigorous

and potentially

hazardous chemical

reactions.

[2][10]
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Experimental Protocols for Stability Assessment
A forced degradation study is essential for understanding the intrinsic stability of a molecule

and for developing stability-indicating analytical methods. The following are generalized

protocols for conducting such a study on pyridine-4-carboxaldehyde. These protocols should

be adapted and optimized for specific laboratory conditions and analytical instrumentation.

General Experimental Workflow
The workflow for a forced degradation study typically involves exposing the compound to

various stress conditions and then analyzing the samples at specific time points using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC).
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Forced Degradation Study Workflow
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Caption: A typical workflow for a forced degradation study.

Protocol for Stress Conditions
The goal is to achieve 5-20% degradation of the active substance to ensure that the analytical

method is capable of detecting and resolving degradation products.

a) Hydrolytic Degradation:
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Acidic Condition: To a solution of pyridine-4-carboxaldehyde in a suitable solvent (e.g.,

acetonitrile/water), add 0.1 M HCl. Heat at 60°C for 24-48 hours.

Basic Condition: To a solution of pyridine-4-carboxaldehyde, add 0.1 M NaOH. Keep at room

temperature for 24-48 hours.

Neutral Condition: Reflux a solution of pyridine-4-carboxaldehyde in water at 60°C for 24-48

hours.

At specified time points, withdraw samples, neutralize if necessary, and dilute to the target

concentration for analysis.

b) Oxidative Degradation:

Treat a solution of pyridine-4-carboxaldehyde with 3% hydrogen peroxide (H₂O₂).

Keep the solution at room temperature for 24-48 hours, protected from light.

At specified time points, withdraw samples and dilute for analysis.

c) Thermal Degradation:

Expose a solid sample of pyridine-4-carboxaldehyde to dry heat at 70°C in a calibrated oven

for up to 7 days.

At specified time points, withdraw samples, allow them to cool, and prepare solutions for

analysis.

d) Photolytic Degradation:

Expose a solution of pyridine-4-carboxaldehyde to a light source providing an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of

not less than 200 watt hours/square meter.

A control sample should be kept in the dark under the same conditions.

At specified time points, withdraw samples for analysis.
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Recommended Analytical Methodology
A stability-indicating analytical method is crucial for separating and quantifying the parent

compound from any degradation products. A reverse-phase HPLC method is generally

suitable.[11]

Table 3: Example HPLC Method Parameters (to be optimized)

Parameter Recommended Starting Condition

Column
C18 reverse-phase (e.g., 250 mm x 4.6 mm, 5

µm)

Mobile Phase

A mixture of a buffer (e.g., phosphate buffer pH

3.0) and an organic solvent (e.g., acetonitrile).

[11][12]

Detection
UV spectrophotometer at an appropriate

wavelength (e.g., 237 nm).[12]

Flow Rate 1.0 mL/min

Injection Volume 10-20 µL

Column Temperature Ambient or controlled (e.g., 30°C)

The method must be validated to demonstrate specificity, linearity, accuracy, precision, and

robustness. Peak purity analysis using a photodiode array (PDA) detector or mass

spectrometry (MS) is essential to ensure that the main peak is free from co-eluting impurities.

[13]

Summary and Conclusions
Pyridine-4-carboxaldehyde is a stable compound when stored under the recommended

conditions of refrigeration (2-8°C), under an inert atmosphere, and protected from light. Its

primary liabilities are sensitivity to air (oxidation) and light. The main degradation product upon

oxidation is likely isonicotinic acid. For researchers and drug development professionals,

adherence to proper storage and handling protocols is paramount to ensure the integrity of the

compound for experimental use. When developing new formulations or applications,
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conducting a thorough forced degradation study is highly recommended to identify potential

degradation products and establish a validated stability-indicating analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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